2-(1-Benzylsulfonylpiperidin-2-yl)acetic acid

• IUPAC Name: 2-(1-benzylsulfonylpiperidin-2-yl)acetic acid
• InChI: InChI=1S/C14H19NO4S/c16-14(17)10-13-8-4-5-9-15(13)20(18,19)11-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2,(H,16,17)
• InChI Key: BSTQGSMDAWVJKD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)O)S(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol

Description

2-(1-Benzylsulfonylpiperidin-2-yl)acetic acid is a chemical compound that has been the subject of scientific research due to its potential use in various fields such as medicine and agriculture. This compound is also known as BZSPA and has a molecular formula of C16H21NO4S.

Mechanism of Action

The mechanism of action of 2-(1-Benzylsulfonylpiperidin-2-yl)acetic acid is not fully understood. However, studies have shown that this compound may act as an inhibitor of certain enzymes involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-(1-Benzylsulfonylpiperidin-2-yl)acetic acid has anti-inflammatory and anti-cancer properties. This compound has been shown to inhibit the production of certain inflammatory cytokines and growth factors, as well as the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-Benzylsulfonylpiperidin-2-yl)acetic acid in laboratory experiments include its potential as an anti-inflammatory and anti-cancer agent. However, the limitations of this compound include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

Future research on 2-(1-Benzylsulfonylpiperidin-2-yl)acetic acid should focus on its potential as a therapeutic agent for the treatment of inflammatory diseases and cancer. Additional studies should be conducted to fully understand its mechanism of action and to determine its safety and efficacy in vivo. Furthermore, research should explore the potential use of this compound in agriculture as a pesticide or herbicide.

Synthesis Methods

The synthesis of 2-(1-Benzylsulfonylpiperidin-2-yl)acetic acid involves the reaction of piperidine with benzylsulfonyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then treated with acetic anhydride to obtain the final compound.

Scientific Research Applications

The potential use of 2-(1-Benzylsulfonylpiperidin-2-yl)acetic acid in scientific research has been explored in various fields such as medicine, agriculture, and biochemistry. This compound has been studied for its potential as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells.